Cas no 1252294-97-5 (N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide)
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS034616215
- N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide
- EN300-26679510
- 1252294-97-5
- Z826825058
-
- Inchi: 1S/C13H12Cl2N2O/c14-11-2-1-3-12(15)10(11)8-13(18)17(7-6-16)9-4-5-9/h1-3,9H,4-5,7-8H2
- InChI Key: RXKYZEULZHSZHI-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CC(N(CC#N)C1CC1)=O)Cl
Computed Properties
- Exact Mass: 282.0326684g/mol
- Monoisotopic Mass: 282.0326684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 44.1Ų
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26679510-0.1g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-26679510-0.25g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26679510-0.5g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-26679510-1g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 90% | 1g |
$628.0 | 2023-09-12 | |
| Enamine | EN300-26679510-2.5g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-26679510-5g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 90% | 5g |
$1821.0 | 2023-09-12 | |
| Enamine | EN300-26679510-10g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 90% | 10g |
$2701.0 | 2023-09-12 | |
| Enamine | EN300-26679510-0.05g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-26679510-1.0g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 95.0% | 1.0g |
$628.0 | 2025-03-20 | |
| Enamine | EN300-26679510-10.0g |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide |
1252294-97-5 | 95.0% | 10.0g |
$2701.0 | 2025-03-20 |
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide
Professional Introduction to N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide (CAS No. 1252294-97-5)
N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide, a compound with the CAS number 1252294-97-5, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key features that make it a promising candidate for further exploration, particularly in the context of innovative therapeutic strategies.
The compound's name, N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide, provides a detailed insight into its chemical composition. The presence of a cyanomethyl group and a cyclopropyl moiety contributes to its distinctive reactivity and binding properties. These structural elements are particularly noteworthy in the context of modern drug design, where precise molecular interactions are crucial for achieving desired pharmacological effects. The 2,6-dichlorophenyl group further enhances the compound's complexity, offering multiple sites for potential interactions with biological targets.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide has emerged as a compound of interest in this regard. Its unique structural features suggest potential applications in the treatment of conditions such as cancer, inflammation, and neurological disorders. The compound's ability to interact with specific biological targets makes it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The combination of a cyanomethyl group and a cyclopropyl moiety provides a versatile platform for chemical modifications, allowing researchers to fine-tune its properties for specific therapeutic applications. This flexibility is particularly valuable in the context of drug discovery, where the ability to modify molecular structures can significantly impact pharmacological activity.
Recent studies have highlighted the importance of understanding the molecular interactions between compounds and their biological targets. N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide has been studied for its potential to interact with enzymes and receptors involved in disease pathways. For instance, research indicates that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. Such findings underscore its potential as a lead compound for further drug development efforts.
The synthesis and characterization of N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide have also contributed to advancements in synthetic chemistry. The methodologies developed for its preparation have provided valuable insights into the construction of complex molecular architectures. These synthetic strategies are not only relevant for this specific compound but also offer broader applicability in the synthesis of other pharmacologically active molecules.
In conclusion, N-(cyanomethyl)-N-cyclopropyl-2-(2,6-dichlorophenyl)acetamide (CAS No. 1252294-97-5) represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and potential applications make it a promising candidate for further exploration. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.
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